Cas no 84673-48-3 (methyl trans-2-(cyanomethyl)cyclobutanecarboxylate)

• Product Name: methyl trans-2-(cyanomethyl)cyclobutanecarboxylate
• CAS No: 84673-48-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 1825291
• PubChem ID: 45090137
• Update Time: 2025-09-26

methyl trans-2-(cyanomethyl)cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 2-(cyanomethyl)-, methyl ester, trans- (9CI)
• methyl trans-2-(cyanomethyl)cyclobutanecarboxylate
• trans-Methyl 2-(cyanomethyl)cyclobutanecarboxylate
• DTXSID901166290
• cyclobutanecarboxylic acid, 2-(cyanomethyl)-, methyl ester, trans-
• 84673-48-3

• Inchi： 1S/C8H11NO2/c1-11-8(10)7-3-2-6(7)4-5-9/h6-7H,2-4H2,1H3/t6-,7+/m0/s1
• InChI Key： QDJAPPBXNHVVSM-NKWVEPMBSA-N
• SMILES： O(C)C([C@@H]1CC[C@H]1CC#N)=O

Computed Properties

• Exact Mass: 153.079
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters